Cas no 512810-07-0 ((1,3-Diphenyl-1H-pyrazol-4-yl)methylamine)

(1,3-Diphenyl-1H-pyrazol-4-yl)methylamine structure
512810-07-0 structure
Product Name:(1,3-Diphenyl-1H-pyrazol-4-yl)methylamine
CAS No:512810-07-0
MF:C16H15N3
MW:249.310403108597
MDL:MFCD02656622
CID:843623
PubChem ID:619215
Update Time:2025-04-19

(1,3-Diphenyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • C-(1,3-DIPHENYL-1H-PYRAZOL-4-YL)-METHYLAMINE
    • (1,3-diphenyl-1H-pyrazol-4-yl)methylamine
    • [(1,3-Diphenyl-1H-pyrazol-4-yl)methyl]amine
    • [1]Benzopyrano[4,3-c]pyrazol-4(1H)-one, 1,3-diphenyl-
    • 1,3-Diphenyl-1H-chromeno[4,3-c]pyrazol-4-one
    • 1,3-diphenyl-4-oxo-1H-benzopyrano[4,3-c]pyrazole
    • 1,3-diphenyl-4-oxo-1H-benzopyrano< 4,3-c> pyrazole
    • 1,3-diphenyl-4-pyrazolylmethylamine
    • ACMC-20m32m
    • AGN-PC-00MLRG
    • C-(1,3-diphenyl-1H-pyrazol-4-yl)methylamine
    • CHEBI:266885
    • CHEMBL99633
    • CTK0G9179
    • DNC011514
    • STK346961
    • 1-(1,3-DIPHENYLPYRAZOL-4-YL)METHANAMINE
    • 4-Pyrazolemethanamine, 1,3-diphenyl-
    • LWAPGZAVLLWYAC-UHFFFAOYSA-N
    • ALBB-027929
    • 1,3-DIPHENYL-1H-PYRAZOLE-4-METHANAMINE
    • SR-01000069985
    • EN300-13494
    • J-500096
    • Z90660978
    • (1,3-Diphenyl-1H-pyrazol-4-yl)methanamine
    • MFCD02656622
    • HMS1720E02
    • 1-(1,3-diphenyl-1H-pyrazol-4-yl)methanamine
    • (1,3-Diphenyl-1H-pyrazol-4-yl)methanamine #
    • SR-01000069985-1
    • BBL038032
    • AKOS000122746
    • (1,3-diphenylpyrazol-4-yl)methanamine
    • LS-09690
    • G76344
    • 512810-07-0
    • (1,3-Diphenyl-1H-pyrazol-4-yl)methylamine
    • MDL: MFCD02656622
    • Inchi: 1S/C16H15N3/c17-11-14-12-19(15-9-5-2-6-10-15)18-16(14)13-7-3-1-4-8-13/h1-10,12H,11,17H2
    • InChI Key: LWAPGZAVLLWYAC-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C=C(CN)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 249.126597491g/mol
  • Monoisotopic Mass: 249.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

(1,3-Diphenyl-1H-pyrazol-4-yl)methylamine Security Information

(1,3-Diphenyl-1H-pyrazol-4-yl)methylamine Pricemore >>

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